Cas no 1156676-73-1 (2-Ethoxy-1-(3-hydroxypiperidin-1-yl)ethan-1-one)

• Product Name: 2-Ethoxy-1-(3-hydroxypiperidin-1-yl)ethan-1-one
• CAS No: 1156676-73-1
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5073477
• Update Time: 2025-10-29

2-Ethoxy-1-(3-hydroxypiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-1-(3-hydroxypiperidin-1-yl)ethan-1-one
• 2-ethoxy-1-(3-hydroxypiperidin-1-yl)ethanone
• 2-Ethoxy-1-(3-hydroxypiperidin-1-yl)ethan-1-one

• Inchi： 1S/C9H17NO3/c1-2-13-7-9(12)10-5-3-4-8(11)6-10/h8,11H,2-7H2,1H3
• InChI Key： GZYBKYRNJNNHDD-UHFFFAOYSA-N
• SMILES： OC1CN(C(COCC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: -0.2
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-Ethoxy-1-(3-hydroxypiperidin-1-yl)ethan-1-one

Comprehensive Overview of 2-Ethoxy-1-(3-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 1156676-73-1)

2-Ethoxy-1-(3-hydroxypiperidin-1-yl)ethan-1-one, with the CAS number 1156676-73-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique ethoxy and hydroxypiperidine functional groups, plays a pivotal role in the synthesis of bioactive molecules. Its structural features make it a valuable intermediate in the development of novel therapeutics, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases.

The growing interest in 2-Ethoxy-1-(3-hydroxypiperidin-1-yl)ethan-1-one is reflected in the increasing number of scientific publications and patent filings. Researchers are particularly intrigued by its potential as a building block for drug discovery, owing to its ability to modulate specific biological targets. The compound's hydroxypiperidine moiety is known to enhance solubility and bioavailability, making it a preferred choice for medicinal chemists. Additionally, its ethoxy group contributes to improved metabolic stability, a critical factor in pharmacokinetic optimization.

In recent years, the demand for high-purity intermediates like 2-Ethoxy-1-(3-hydroxypiperidin-1-yl)ethan-1-one has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's versatility is further highlighted by its applications in structure-activity relationship (SAR) studies, where it serves as a key scaffold for optimizing drug candidates. Its relevance in AI-driven drug design has also been noted, as computational models increasingly rely on such intermediates to predict molecular interactions and efficacy.

From a synthetic perspective, 2-Ethoxy-1-(3-hydroxypiperidin-1-yl)ethan-1-one is typically prepared through multi-step organic reactions, involving the condensation of hydroxypiperidine with ethoxyacetic acid derivatives. The process requires stringent control over reaction conditions to ensure high yield and purity, which are essential for its intended applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and verify its structural integrity.

The compound's stability under various physiological conditions has been a subject of extensive study, with findings suggesting its suitability for oral formulations. This attribute, combined with its low toxicity profile, positions 2-Ethoxy-1-(3-hydroxypiperidin-1-yl)ethan-1-one as a promising candidate for further clinical development. Its potential to address unmet medical needs, particularly in neurodegenerative diseases and diabetes, has sparked collaborations between academia and industry.

As the pharmaceutical landscape evolves, the role of specialized intermediates like 2-Ethoxy-1-(3-hydroxypiperidin-1-yl)ethan-1-one becomes increasingly critical. The compound's ability to bridge the gap between discovery and development underscores its importance in modern drug pipelines. With ongoing research exploring its broader applications, 2-Ethoxy-1-(3-hydroxypiperidin-1-yl)ethan-1-one is poised to remain a focal point in innovative therapeutics for years to come.

In conclusion, 2-Ethoxy-1-(3-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 1156676-73-1) represents a cornerstone in contemporary medicinal chemistry. Its unique properties and multifaceted applications make it indispensable for researchers aiming to develop next-generation drugs. As the scientific community continues to unravel its full potential, this compound is expected to play a transformative role in addressing some of the most pressing health challenges of our time.